3-(1H-Imidazol-4-yl)propyl 3,3-dimethylbutyl ether
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Overview
Description
FUB-407 is an H3 antagonist with gastroprotective activity.
Scientific Research Applications
Histamine H3-Receptor Agonists and Antagonists
- Novel Agonists and Antagonists: 3-(1H-Imidazol-4-yl)propyl 3,3-dimethylbutyl ether has been studied for its role as a novel histamine H3-receptor agonist and antagonist. Certain derivatives of this compound have shown partial agonist activity on rat brain synaptosomes and have behaved as competitive antagonists on the guinea pig ileum. Some derivatives also demonstrated high in vivo potency in mice (Sasse et al., 1999).
- Gastroprotective Activity: FUB 407, a derivative of this compound, was investigated for its gastroprotective activity against gastric mucosal lesions in rats. It was compared with another selective H3-receptor agonist for its efficacy (Morini et al., 2001).
Synthesis and Properties
- Synthesis for PET Imaging: The compound was used in the synthesis of fluoroproxyfan, a potential histamine H3 receptor ligand for clinical PET studies. The synthesis involved O-alkylation with 4-[18F]fluorobenzyl bromide (Iwata et al., 2000).
- Protic Hydroxylic Ionic Liquids: A related compound, 1-((3-(1H-imidazol-1-yl)propyl)amino)-3-butoxypropan-2-ol, was synthesized for producing hydroxylic ionic liquids. These ionic liquids showed interesting properties such as low glass transition temperature and high conductivity (Shevchenko et al., 2017).
Medical and Pharmacological Studies
- Central Nervous System Activity: Derivatives of this compound have been explored for their potential in treating diseases of the central nervous system. These derivatives showed high potency and selectivity as H3 antagonists with notable brain penetration and in vivo activity (Krause et al., 1998).
Properties
Molecular Formula |
C12H22N2O |
---|---|
Molecular Weight |
210.32 g/mol |
IUPAC Name |
4-(3-(3,3-dimethylbutoxy)propyl)-1H-imidazole |
InChI |
InChI=1S/C12H22N2O/c1-12(2,3)6-8-15-7-4-5-11-9-13-10-14-11/h9-10H,4-8H2,1-3H3,(H,13,14) |
InChI Key |
XKVNWOVCWRDXSL-UHFFFAOYSA-N |
SMILES |
CC(C)(C)CCOCCCC1=CNC=N1 |
Canonical SMILES |
CC(C)(C)CCOCCCC1=CN=CN1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
3-(1H-imidazol-4-yl)propyl 3,3-dimethylbutyl ether 3-(1H-imidazol-4-yl)propyl-3,3-dimethylbutyl ether 3-IPr 3,3-diMeBu ether FUB 407 FUB407 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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